Cas no 1012879-84-3 (2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile
• CAS No: 1012879-84-3
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 2104478
• Update Time: 2023-08-03

2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile
• TWAYNTXSFMMZIG-UHFFFAOYSA-N
• 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methyl-propionitrile
• 2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methylpropanenitrile
• 2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methyl-propionitrile
• 2-(5-Amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile

• Inchi： 1S/C13H14N4/c1-13(2,9-14)11-8-12(15)17(16-11)10-6-4-3-5-7-10/h3-8H,15H2,1-2H3
• InChI Key： TWAYNTXSFMMZIG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=CC(C(C#N)(C)C)=N1)N

Computed Properties

• Exact Mass: 226.122
• Monoisotopic Mass: 226.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6